molecular formula C5H5BrN2OS B3016490 5-Bromo-thiazole-2-carboxylic acid methylamide CAS No. 1414958-87-4

5-Bromo-thiazole-2-carboxylic acid methylamide

Cat. No.: B3016490
CAS No.: 1414958-87-4
M. Wt: 221.07
InChI Key: CTVGJKALORKODT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-thiazole-2-carboxylic acid methylamide is a useful research compound. Its molecular formula is C5H5BrN2OS and its molecular weight is 221.07. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Properties

5-Bromo-thiazole-2-carboxylic acid methylamide has been investigated for its pharmacological properties. Research has explored its spasmolytic properties and stimulant effects on the central nervous system. This compound's chemical structure has led to studies on its potential local anesthetic properties, akin to compounds like procaine (Chance, Dirnhuber, & Robinson, 1946).

Synthesis and Characterization

The compound has been a subject of study in the synthesis and characterization of thiazole derivatives. Research has included methods to synthesize unsubstituted thiazole derivatives and investigations into their chemical reactions and properties (Ganapathi & Venkataraman, 1945). Other studies have explored novel synthesis methods for related thiazole compounds, emphasizing reaction mechanisms and the potential for various applications (Yamada, Fukui, & Nunami, 1995).

Crystal Structure and Spectroscopic Analysis

The crystal structure and spectroscopic characterization of related compounds, such as 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide, have been studied. These studies provide insights into molecular configurations and interactions, contributing to a deeper understanding of thiazole derivatives' chemical properties (Anuradha et al., 2014).

Biological and Medicinal Applications

Research has also been conducted on the synthesis of new imidazothiazole derivatives and their potential anti-inflammatory and analgesic activities. These studies investigate the potential of thiazole derivatives in treating various conditions and diseases (Soyer Can et al., 2021). Additionally, the synthesis and biological screening of thiazole-5-carboxamide derivatives have shown various biological activities, such as antibacterial and antitubercular properties (Mhaske et al., 2011).

Solid Phase Synthesis

Innovative approaches in synthesizing 2-amino-5-carboxamide thiazole derivatives on a solid phase have been explored. These studies focus on developing new synthetic methods that could lead to more efficient and versatile drug development processes (Kim et al., 2019).

Anticancer Potential

The anticancer potential of thiazole derivatives, including their synthesis, structural elucidation, and biological activity studies, is a significant area of research. These studies contribute to the understanding of how these compounds can be used in cancer treatment (Gomha et al., 2017).

Novel Syntheses and Applications

Further studies include the development of new syntheses of thiazole derivatives, exploring their structural features and potential applications in various fields (Fong et al., 2004). The research in this area is dynamic, continuously evolving to uncover new properties and applications of this compound and related compounds.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H317, H318, and H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause respiratory irritation .

Properties

IUPAC Name

5-bromo-N-methyl-1,3-thiazole-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5BrN2OS/c1-7-4(9)5-8-2-3(6)10-5/h2H,1H3,(H,7,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CTVGJKALORKODT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=NC=C(S1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5BrN2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1414958-87-4
Record name 5-bromo-N-methylthiazole-2-carboxamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.